Cas no 1287753-37-0 ((2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl)boronic acid)

• Product Name: (2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl)boronic acid
• CAS No: 1287753-37-0
• MF: C₁₂H₁₅BN₂O₃
• MW: 246.070102930069
• MDL: MFCD13186175
• CID: 1086972
• PubChem ID: 45791111
• Update Time: 2025-11-02

(2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl)boronic acid
• [2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl]boronic acid
• SCHEMBL15333067
• DTXSID401170674
• [2-(3,5-dimethylpyrazol-1-yl)-4-methoxyphenyl]boronic acid
• CS-0177294
• BS-38822
• (2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl)boronicacid
• 1287753-37-0
• B-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl]boronic acid

• MDL： MFCD13186175
• Inchi： 1S/C12H15BN2O3/c1-8-6-9(2)15(14-8)12-7-10(18-3)4-5-11(12)13(16)17/h4-7,16-17H,1-3H3
• InChI Key： SMUCSGQOJLQYHU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(B(O)O)=C(C=1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 246.1175725g/mol
• Monoisotopic Mass: 246.1175725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl)boronic acid

Comprehensive Guide to (2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl)boronic acid (CAS 1287753-37-0)

(2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl)boronic acid (CAS 1287753-37-0) is an important boronic acid derivative widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of heterocyclic boronic acids, featuring both a pyrazole ring and a methoxyphenyl group, making it particularly valuable for Suzuki-Miyaura cross-coupling reactions.

The growing interest in boronic acid compounds stems from their versatile applications in drug discovery and material science. Researchers frequently search for "pyrazole boronic acid applications" and "Suzuki coupling reagents," reflecting the compound's significance in modern chemistry. With molecular formula C₁₂H₁₅BN₂O₃ and molecular weight 246.07 g/mol, this white to off-white powder has become essential for developing novel pharmaceutical intermediates.

Recent studies highlight the compound's role in creating kinase inhibitors, addressing current research trends in "cancer drug development" and "targeted therapy compounds." The 3,5-dimethylpyrazole moiety contributes to enhanced stability, while the boronic acid group enables efficient cross-coupling reactions - a combination that answers frequent queries about "stable boronic acid derivatives" in medicinal chemistry.

From a synthetic chemistry perspective, (2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl)boronic acid demonstrates excellent reactivity in palladium-catalyzed reactions, a topic generating substantial interest as evidenced by search terms like "Pd-catalyzed coupling reagents 2024." The methoxy group provides electronic modulation, while the pyrazole nitrogen atoms offer potential coordination sites, making this compound valuable for developing metal-organic frameworks (MOFs).

Quality control parameters for CAS 1287753-37-0 typically include HPLC purity ≥95%, with researchers often inquiring about "boronic acid storage conditions" and "handling sensitive reagents." Proper storage under inert atmosphere at 2-8°C ensures stability, addressing common concerns about "boronic acid decomposition" in scientific forums.

The pharmaceutical industry particularly values this compound for developing protease inhibitors and receptor modulators, responding to trending searches about "next-generation therapeutic agents." Its structural features enable the creation of biaryl compounds with improved pharmacokinetic properties, making it relevant to current "drug optimization strategies" discussions.

In material science applications, the compound's ability to form self-assembled monolayers has attracted attention, coinciding with increased searches for "organic electronic materials." The boronic acid functionality allows for surface modifications, while the aromatic system provides conjugation pathways - features frequently mentioned in "molecular electronics" research papers.

Analytical characterization of (2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl)boronic acid typically involves 1H NMR, 13C NMR, and mass spectrometry, addressing common questions about "boronic acid characterization techniques." The compound shows characteristic signals at δ 8.0-6.5 ppm (aromatic protons) and δ 2.5 ppm (methyl groups) in proton NMR spectra.

Market trends indicate growing demand for CAS 1287753-37-0, with suppliers reporting increased inquiries about "high-purity boronic acids" and "custom synthesis services." The compound's stability under various conditions makes it preferable for high-throughput screening applications, aligning with current "drug discovery workflows" optimization efforts.

Environmental and safety considerations for this compound follow standard laboratory chemical handling protocols, responding to frequent searches about "safe boronic acid practices." While not classified as hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling, addressing common "chemical safety guidelines" queries.

Future research directions for (2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-methoxyphenyl)boronic acid include exploring its potential in bioconjugation chemistry and catalytic systems, topics generating increasing interest as shown by "emerging boronic acid applications" search trends. The compound's unique structure positions it well for developing novel therapeutic candidates and functional materials.